3,5-Dimethoxyphenyl isothiocyanate

Specification

• CAS No.: 104968-58-3
• Molecular Formula: C9H9NO2S
• Molecular Weight: 195.24 g/mol
• IUPAC Name: 1-isothiocyanato-3,5-dimethoxybenzene
• Standard InChI: InChI=1S/C9H9NO2S/c1-11-8-3-7(10-6-13)4-9(5-8)12-2/h3-5H,1-2H3
• Standard InChI Key: FKUHOOASBHTEQY-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)N=C=S)OC
• Canonical SMILES: COC1=CC(=CC(=C1)N=C=S)OC

Introduction

Chemical Identity and Structure

3,5-Dimethoxyphenyl isothiocyanate is an aromatic compound characterized by a phenyl ring with two methoxy groups at positions 3 and 5, and an isothiocyanate functional group (-N=C=S). The compound is also known by its synonym 1,3-Dimethoxy-5-isothiocyanatobenzene. This organic molecule has a CAS registry number of 104968-58-3 and is classified under EINECS number 641-281-5. The molecular formula is C9H9NO2S with a molecular weight of 195.24 g/mol. The structure features a central benzene ring with two methoxy (-OCH3) groups in meta positions relative to each other, and an isothiocyanate group (-N=C=S) that provides its characteristic reactivity.

Structural Parameters

The chemical structure of 3,5-Dimethoxyphenyl isothiocyanate includes three primary functional groups that contribute to its chemical behavior: the aromatic ring providing stability, the two methoxy groups affecting electron distribution and polarity, and the highly reactive isothiocyanate group that defines much of its chemical activity. This configuration creates a molecule with both polar and nonpolar regions, influencing its solubility profile and potential for interactions with biological systems.

Physical and Chemical Properties

3,5-Dimethoxyphenyl isothiocyanate exists as a solid at room temperature with a color ranging from white to light yellow. The compound exhibits a characteristic set of physical properties that determine its behavior in various environments and applications.

Physical Properties

The compound's key physical parameters are summarized in the following table:

Property	Value
Physical state	Solid
Color	White to Light Yellow
Melting point	50-51 °C
Boiling point	130-132 °C (3 mmHg)
Density	1.12±0.1 g/cm³ (Predicted)
Flash point	130-132 °C/3mm

There is a slight inconsistency in the reported melting point values, with one source reporting 50 °C and others reporting 51 °C. This minor variation may be attributed to differences in measurement techniques or sample purity.

Solubility and Stability

Category	Statements
Risk Statements	20/21/22-36/37/38-43-22
Safety Statements	26-27-38-36/37

The risk statements indicate that the compound is harmful by inhalation, in contact with skin, and if swallowed (20/21/22), causes irritation to eyes, respiratory system, and skin (36/37/38), may cause sensitization by skin contact (43), and is harmful if swallowed (22). The safety statements recommend avoiding contact with eyes (26), removing contaminated clothing immediately (27), wearing suitable protective clothing (36/37), and taking appropriate ventilation measures (38).

Transport Information

For transportation purposes, 3,5-Dimethoxyphenyl isothiocyanate is assigned the UN number 2923 and RIDADR number 2811. These identifiers are essential for compliance with international transportation regulations for hazardous materials.

Biological Activities and Applications

Research suggests that 3,5-Dimethoxyphenyl isothiocyanate, like other isothiocyanates, may possess significant biological activities that could be exploited for various applications.